Cas no 2228831-92-1 (1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228831-92-1
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6029917
• PubChem ID: 165612515
• Update Time: 2025-11-01

1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol
• 2228831-92-1
• EN300-1751405
• 1-[2-(2,5-dimethylthiophen-3-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H16OS/c1-8-7-10(9(2)13-8)3-4-11(12)5-6-11/h7,12H,3-6H2,1-2H3
• InChI Key： GYHBFCCFQXVLFQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CCC1(CC1)O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol

Introduction to 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol (CAS No. 2228831-92-1)

1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol, with the CAS number 2228831-92-1, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound features a unique structure that combines a cyclopropane ring with a substituted thiophene moiety, making it an intriguing candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The chemical structure of 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol is characterized by its cyclopropane ring, which is attached to an ethyl group substituted with a 2,5-dimethylthiophen-3-yl moiety. The presence of the thiophene ring, a heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. These properties are crucial for its potential biological activities and interactions with biological targets.

Recent studies have explored the synthetic routes and biological activities of 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol. One notable synthetic method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient in constructing the complex structure of this compound. This method not only simplifies the synthesis process but also enhances the yield and purity of the final product.

In terms of biological activity, 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol has shown promising results in various assays. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that this compound may have antitumor properties, as it has been observed to induce apoptosis in cancer cells through the modulation of specific signaling pathways.

The pharmacokinetic properties of 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol are also being investigated to assess its potential as a therapeutic agent. Early findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective delivery and action in vivo. These properties make it a promising candidate for further preclinical and clinical studies.

Beyond its potential therapeutic applications, 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol is also being explored for its use in materials science. The unique combination of its cyclopropane and thiophene moieties offers interesting opportunities for developing new materials with enhanced mechanical and electronic properties. For example, researchers have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with improved thermal stability and conductivity.

The environmental impact of 1-2-(2,5-dimethylthiophen-3-yl)ethylcyclopropan-1-ol is another area of active research. Studies are underway to evaluate its biodegradability and potential ecological effects. Preliminary data suggest that this compound is relatively stable under environmental conditions but does not accumulate significantly in ecosystems. This information is crucial for ensuring its safe use in various applications.

In conclusion, 1-2-(2,5-dimethylthiophen-3-y l)ethylcyclopropan - 1 - ol (CAS No . 2 2 8 8 3 1 - 9 2 - 1) represents a fascinating compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and promising biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new insights into its properties and applications will continue to emerge.